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Cat. No.: B1587225 Get Quote

An In-depth Technical Guide to (S)-(+)-2-Pentanol

Introduction
(S)-(+)-2-Pentanol, also known as (S)-sec-amyl alcohol, is a chiral secondary alcohol with

significant applications across various scientific and industrial fields. Its unique stereochemistry

makes it a valuable chiral building block in the synthesis of enantiomerically pure compounds,

which is particularly crucial in the development of pharmaceuticals and agrochemicals.[1] This

guide provides a comprehensive overview of the physical and chemical properties of (S)-(+)-2-
Pentanol, detailed experimental protocols for property determination, and insights into its

applications, tailored for researchers, scientists, and professionals in drug development.

Physical and Chemical Properties
(S)-(+)-2-Pentanol is a colorless, clear liquid with a characteristic odor.[1][2] It is a flammable

liquid and vapor.[3][4] The physical and chemical properties are summarized in the tables

below.

General and Physical Properties
This table summarizes the key physical identification and property data for (S)-(+)-2-Pentanol.
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Property Value Reference(s)

CAS Number 26184-62-3 [1][5][6][7]

Molecular Formula C₅H₁₂O [1][6][7][8]

Molecular Weight 88.15 g/mol [1][6][9]

Appearance Colorless clear liquid [1]

Boiling Point 118-119 °C [1][8][10][11]

Melting Point -50 °C to -73 °C [2][5][8][12]

Density 0.81 - 0.812 g/mL at 25 °C [1][2][5][8][10]

Refractive Index (n²⁰/D) 1.406 [8][10][11]

Optical Rotation ([α]²⁰/D) +12° to +15° (neat) [1]

Water Solubility 45 g/L (for 2-Pentanol) [5]

Safety and Hazard Information
This table outlines the key safety and hazard data associated with (S)-(+)-2-Pentanol.
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Property Value Reference(s)

Flash Point 33-34 °C (91.4-93.2 °F) [2][4][12]

Autoignition Temperature 649 °F (343 °C)

GHS Hazard Statements

H226: Flammable liquid and

vapor. H332: Harmful if

inhaled. H315: Causes skin

irritation. H335: May cause

respiratory irritation.

[4][9][13][14]

GHS Precautionary

Statements

P210: Keep away from

heat/sparks/open flames/hot

surfaces. P261: Avoid

breathing vapors. P280: Wear

protective gloves/eye

protection.

[4][9][13]

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and confirmation of (S)-(+)-2-
Pentanol.

¹H NMR Spectroscopy: In a typical ¹H NMR spectrum, the proton on the carbon bearing the

hydroxyl group (-CHOH) would appear in the 3.4-4.5 ppm region, deshielded by the

electronegative oxygen atom.[15][16] The hydroxyl proton itself often appears as a broad

singlet, though its chemical shift can vary depending on concentration and solvent.[15] The

addition of D₂O would cause the hydroxyl proton signal to disappear, confirming its identity.

[15][17]

¹³C NMR Spectroscopy: The carbon atom attached to the hydroxyl group (C2) is

characteristically found in the 50-65 ppm range.[15] The reported shifts for 2-pentanol are

approximately 67.7 ppm (C2), 41.6 ppm (C3), 23.4 ppm (C1), 19.0 ppm (C4), and 14.1 ppm

(C5).[18]

Infrared (IR) Spectroscopy: The IR spectrum of (S)-(+)-2-Pentanol exhibits a strong, broad

absorption band in the region of 3200-3600 cm⁻¹ due to the O-H stretching vibration of the
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alcohol group. A strong C-O stretching absorption is also expected around 1050-1150 cm⁻¹.

Data is available in the NIST Chemistry WebBook.[7]

Mass Spectrometry (MS): In electron ionization mass spectrometry, alcohols typically

undergo fragmentation through alpha-cleavage (cleavage of the C-C bond adjacent to the

oxygen) and dehydration (loss of a water molecule). The NIST Chemistry WebBook provides

the mass spectrum for this compound.[6]

Chemical Properties and Applications
Chemical Reactivity
As a typical secondary alcohol, (S)-(+)-2-Pentanol undergoes reactions such as:

Oxidation: It can be oxidized to the corresponding ketone, 2-pentanone, using common

oxidizing agents like chromic acid.[2]

Dehydration: Under acidic conditions, it can be dehydrated to form pentene isomers.[2]

Esterification: It reacts with carboxylic acids or their derivatives to form esters.

Synthesis
(S)-(+)-2-Pentanol can be synthesized via the acid-catalyzed hydration of 1-pentene. This

reaction proceeds through a more stable secondary carbocation intermediate, leading to the

formation of 2-pentanol.[19] Enantioselective synthesis methods are required to produce the

pure (S)-enantiomer. Another method involves the catalytic reduction of methyl n-propyl ketone

(2-pentanone).[20]

Caption: Synthesis of 2-Pentanol via acid-catalyzed hydration of 1-pentene.

Applications
(S)-(+)-2-Pentanol is a versatile compound with numerous applications:

Pharmaceuticals: It serves as a crucial chiral intermediate in the synthesis of

enantiomerically pure pharmaceutical compounds, which can lead to medications with

improved efficacy and reduced side effects.[1][10]
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Fragrance and Flavor Industry: Valued for its pleasant odor, it is used as a fragrance

component in perfumes and a flavoring agent in food products.[1]

Solvent: It acts as a solvent in various chemical reactions and formulations.[1][11]

Cosmetics: It is incorporated into cosmetic products for its emulsifying properties, helping to

stabilize formulations.[1]

Experimental Protocols
Accurate determination of physical properties is fundamental. The following sections detail

standard methodologies.

Boiling Point Determination (Micro-Reflux Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[21][22] The micro-reflux method is suitable for small sample volumes.

Methodology:

Apparatus Setup: Place a small test tube containing approximately 1-2 mL of (S)-(+)-2-
Pentanol and a small stir bar into a heating block on a hot plate stirrer.

Thermometer Placement: Clamp a thermometer so that its bulb is positioned about 1 cm

above the surface of the liquid.[23]

Heating and Reflux: Turn on the stirrer for gentle mixing and begin heating the block.

Observe the liquid until it boils and a ring of condensing vapor (refluxing) is visible on the

walls of the test tube.[23]

Temperature Measurement: The thermometer bulb must be at the level of this condensation

ring for an accurate measurement.[23] The stable temperature reading at which the liquid is

gently refluxing is the boiling point.

Recording: Record the stable temperature and the atmospheric pressure.
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Preparation

Measurement

Place sample (1-2 mL)
 in a test tube with stir bar

Position in heating block

Start stirring and heating

Clamp thermometer
1 cm above liquid

Observe for boiling and
 a stable reflux ring

Ensure thermometer bulb is
at the reflux ring level

Record the stable
 temperature reading

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination using the Micro-Reflux Method.

Refractive Index Measurement
The refractive index measures how light propagates through a substance and is a

characteristic property. It can be determined using an Abbe refractometer or other methods.[24]

Methodology (using Abbe Refractometer):
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Calibration: Ensure the refractometer is clean and calibrated, typically using distilled water.

Sample Application: Place a few drops of (S)-(+)-2-Pentanol onto the prism surface.

Measurement: Close the prisms and allow the sample to reach thermal equilibrium. Look

through the eyepiece and turn the adjustment knob until the dividing line between the light

and dark fields is sharp and centered on the crosshairs.

Reading: Read the refractive index value from the instrument's scale. Record the

temperature at which the measurement was taken, as the refractive index is temperature-

dependent.

Optical Rotation Measurement (Polarimetry)
Optical rotation is the rotation of plane-polarized light by a chiral substance.[25] It is measured

with a polarimeter.

Methodology:

Blank Measurement: Fill the polarimeter cell with the solvent used to dissolve the sample (or

with air if the sample is neat) and place it in the polarimeter. Zero the instrument by rotating

the analyzer to find the point of minimum light transmission.

Sample Measurement: Fill the polarimeter cell with the (S)-(+)-2-Pentanol sample of a

known concentration (c, in g/mL) or as a neat liquid. The standard cell path length (l) is

typically 1 decimeter (dm).

Angle Measurement: Place the sample cell in the polarimeter. The plane of polarized light will

be rotated. Rotate the analyzer to again find the point of minimum illumination and record the

observed angle of rotation (α).[26]

Specific Rotation Calculation: Calculate the specific rotation [α] using Biot's law: [α] = α / (l *

c). For a neat liquid, c is the density in g/mL.[26][27] The "+" sign in (S)-(+)-2-Pentanol
indicates it is dextrorotatory, rotating the plane of polarized light to the right (clockwise).[25]

Conclusion
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(S)-(+)-2-Pentanol is a fundamentally important chiral alcohol with well-defined physical,

chemical, and spectroscopic properties. Its role as a building block in asymmetric synthesis

underscores its value in the pharmaceutical and chemical industries. This guide provides the

core technical data and methodologies essential for its effective use in research and

development, ensuring that scientists and professionals can leverage its properties with

precision and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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